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Compound of Interest

Compound Name: TCMDC-135051

Cat. No.: B2432879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

TCMDC-135051, a potent and selective protein kinase PfCLK3 inhibitor. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling TCMDC-135051 to prevent

skin and eye contact, inhalation, and ingestion. The following table summarizes the

recommended PPE.
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PPE Category Item
Specifications and
Purpose

Eye Protection Safety Goggles

ANSI Z87.1-compliant, with

side shields to protect against

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves should

be worn. For handling stock

solutions, double gloving is

recommended.

Body Protection Laboratory Coat

A standard, fully buttoned lab

coat to protect skin and

clothing.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to minimize inhalation

of dust particles.[1]

Operational Plan for Safe Handling
All handling of TCMDC-135051, particularly when in solid form, should be conducted in a

designated area such as a chemical fume hood or a Class II Biosafety Cabinet to control

exposure.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Cover the work surface with

absorbent, plastic-backed paper.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Reconstitution:
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Carefully weigh the solid compound within the containment of a fume hood.

When preparing solutions, add the solvent slowly to the solid to avoid aerosolization.

Labeling: Clearly label all containers with the compound name (TCMDC-135051),

concentration, date of preparation, and user's initials.

Storage: Store TCMDC-135051 and its solutions in a cool, dry, and dark place. For long-term

storage of stock solutions, refer to the supplier's recommendations, which are typically -20°C

for months or -80°C for extended periods.[2]

Decontamination: After each use, decontaminate the work surface and any equipment used

with a suitable cleaning agent.

Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid cross-

contamination. Dispose of single-use items in the appropriate waste stream.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of TCMDC-135051 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Waste

Collect unused solid TCMDC-135051 and any

materials contaminated with the solid (e.g.,

weigh boats, pipette tips) in a clearly labeled

hazardous waste container.

Liquid Waste

Collect all solutions containing TCMDC-135051

in a sealed, labeled hazardous waste container.

Do not pour down the drain.

Contaminated PPE

Dispose of all used gloves, lab coats (if

disposable), and other contaminated PPE in a

designated hazardous waste stream.
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All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste. Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on hazardous waste disposal procedures.

Experimental Workflow for Handling and Disposal
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Workflow for Safe Handling and Disposal of TCMDC-135051
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Caption: A flowchart illustrating the procedural steps for the safe handling and disposal of

TCMDC-135051.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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